Ammonium chromate
CAS No.: 7788-98-9
Cat. No.: VC0147837
Molecular Formula: Cr-H2-O4.2H3-N
Molecular Weight: 152.07
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 7788-98-9 |
---|---|
Molecular Formula | Cr-H2-O4.2H3-N |
Molecular Weight | 152.07 |
IUPAC Name | diazanium;dioxido(dioxo)chromium |
Standard InChI | InChI=1S/Cr.2H3N.4O/h;2*1H3;;;;/q;;;;;2*-1/p+2 |
SMILES | [NH4+].[NH4+].[O-][Cr](=O)(=O)[O-] |
Introduction
Chemical Identity and Structural Properties
Ammonium chromate is an inorganic salt with the chemical formula (NH₄)₂CrO₄. It consists of two ammonium ions (NH₄⁺) and one chromate ion (CrO₄²⁻). The compound has a molecular weight of 152.07 g/mol and is officially registered under CAS number 7788-98-9 . The molecular formula can also be represented as CrH₈N₂O₄ or alternatively as CrH₂O₄·2H₃N .
This compound is known by various synonyms in scientific and industrial contexts, including:
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Neutral ammonium chromate
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Diammonium chromate
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Ammonium chromate(VI)
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Chromic acid (H₂CrO₄), diammonium salt
The chemical structure features chromium in the hexavalent oxidation state, which contributes to both its distinctive properties and significant toxicity concerns.
Physical Properties
Ammonium chromate exhibits distinctive physical characteristics that facilitate its identification and appropriate handling in laboratory and industrial settings.
Property | Value |
---|---|
Appearance | Yellow to yellow-orange crystalline solid |
Odor | Ammonia odor |
Melting point | 180°C (decomposes) |
Density | 1.91 g/mL at 25°C |
Physical form | Crystalline |
Color | Yellow-orange |
Water solubility | Highly soluble (1M at 20°C, clear yellow solution) |
Other solubility | Slightly soluble in liquid ammonia, acetone, methanol; insoluble in ethanol |
Specific gravity | 1.91 |
The compound appears as bright yellow crystals that shimmer when exposed to light. When dissolved in water, it produces a vibrant yellow solution with a characteristic ammonia smell .
Chemical Properties
Reactivity Profile
Ammonium chromate functions as a strong oxidizing agent due to the presence of hexavalent chromium. This oxidative capacity makes it useful in various chemical reactions but also presents significant safety concerns .
The compound reacts readily with reducing agents, often violently. When heated, it decomposes rather than melting cleanly, producing various chromium oxides depending on the conditions .
Stability and Decomposition
Like ammonium dichromate, ammonium chromate is thermodynamically unstable. When heated to approximately 180°C, it undergoes decomposition rather than a traditional phase transition. This decomposition is exothermic and, once initiated, proceeds to completion .
The thermal decomposition of ammonium chromate has been studied alongside related compounds such as ammonium dichromate and trichromate. When heated at temperatures ranging from approximately 118° to 205°C, these compounds undergo slow changes accompanied by the evolution of ammonia, ultimately leaving a black residue .
Chemical Incompatibilities
Ammonium chromate exhibits numerous chemical incompatibilities that must be considered for safe handling:
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Incompatible with reducing agents, potentially causing violent reactions
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Contact with combustible materials can cause fire and explosions
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Reacts with organic and readily oxidizable substances
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Incompatible with hydrazine and other strong reducing agents
Preparation Methods
Several methods exist for synthesizing ammonium chromate, with variations in starting materials and reaction conditions.
Synthesis from Potassium Dichromate
A documented laboratory preparation involves the reaction of potassium dichromate with sodium carbonate, followed by treatment with ammonia solution:
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Potassium dichromate is dissolved in water by heating
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Sodium carbonate is added in small portions, producing the reaction:
K₂Cr₂O₇ + Na₂CO₃ → K₂CrO₄ + Na₂CrO₄ + CO₂ -
After cooling to room temperature, 20% ammonia solution is added along with ethanol
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This causes the precipitation of ammonium chromate as a yellow powder
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The precipitate is filtered, washed with ammonia solution and ethanol, and dried
This method has been reported to yield approximately 60% of the theoretical amount based on the starting dichromate .
Direct Neutralization Method
Ammonium chromate can also be prepared by the direct neutralization of chromic acid with ammonium hydroxide, followed by crystallization:
H₂CrO₄ + 2NH₄OH → (NH₄)₂CrO₄ + 2H₂O
This method requires careful pH control to ensure complete neutralization without forming related compounds.
Purification Techniques
To obtain high-purity ammonium chromate, specific purification techniques are recommended:
Applications and Uses
Ammonium chromate finds applications across multiple industries due to its distinctive chemical properties.
Photographic Applications
One of the most significant applications of ammonium chromate is in photography, where it serves as:
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A sensitizer for gelatin coatings
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A component in photosensitive films containing PVA (polyvinyl alcohol), ammonium dichromate, and phosphors
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A photoactive site in the production of phosphor rasters for television screens and related devices
Textile Industry Applications
In the textile industry, ammonium chromate is utilized for:
Analytical and Research Applications
The compound serves various analytical and research functions:
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As an analytical reagent in chemistry
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As a catalyst for various chemical reactions
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As a reagent for preparing solid heterogeneous oxidizing agents for liquid-phase oxidation of alcohols
Industrial Applications
Additional industrial applications include:
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Manufacturing of alizarin and chrome alum
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Leather tanning processes
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Oil purification
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Use as a fungicide and fire retardant
Hazard Type | Classification |
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Acute Toxicity | Toxic by inhalation |
Irritation Potential | Strong irritant to skin, eyes, and respiratory tract |
Carcinogenicity | Confirmed carcinogen |
Mutagenicity | Mutation data reported |
Exposure Limits | ACGIH: TWA 0.0002 mg/m³; STEL 0.0005 mg/m³ (Skin) |
OSHA: Ceiling 0.1 mg/m³ | |
NIOSH: IDLH 15 mg/m³; TWA 0.0002 mg/m³ |
Hexavalent chromium compounds like ammonium chromate are recognized carcinogens, particularly associated with lung cancer through inhalation exposure .
Chemical Hazards
Beyond its toxicity, ammonium chromate presents several chemical hazards:
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Functions as a powerful oxidizer
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Presents an explosion hazard when shocked or heated
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When heated to decomposition, emits toxic fumes including NH₃, CrO₃, and NOₓ
Shipping and Regulatory Information
Ammonium chromate is subject to strict transportation regulations due to its hazardous nature:
UN3288 Toxic solids, inorganic, n.o.s., Hazard Class: 6.1; requires labels indicating 6.1-Poisonous materials and Technical Name .
Generators of waste containing this contaminant (≥100 kg/mo) must conform with EPA regulations governing storage, transportation, treatment, and waste disposal. The compound is listed in the EPA Substance Registry System as "Ammonium chromate (7788-98-9)" .
Waste Disposal Procedures
Proper disposal of ammonium chromate waste involves chemical treatment to reduce its toxicity and environmental impact:
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Add waste to a large volume of reducing agent solution (sodium hyposulfite, bisulfite, or ferrous salt)
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Acidify the mixture with 3M sulfuric acid
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Ensure complete reduction has occurred
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Flush to drain with large volumes of water
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Follow all applicable local and national environmental regulations
This reduction process converts the highly toxic and mobile hexavalent chromium to the less problematic trivalent form before disposal.
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